Cas no 1866322-24-8 (4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-)

• Product Name: 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-
• CAS No: 1866322-24-8
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6361710
• PubChem ID: 130572379
• Update Time: 2025-10-30

4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-
• 5-Bromo-2-[(but-2-yn-1-yl)amino]pyridine-4-carboxylicacid
• EN300-1450110
• 5-Bromo-2-[(but-2-yn-1-yl)amino]pyridine-4-carboxylic acid
• 1866322-24-8

• Inchi： 1S/C10H9BrN2O2/c1-2-3-4-12-9-5-7(10(14)15)8(11)6-13-9/h5-6H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： BEGAOQGOWDAYGS-UHFFFAOYSA-N
• SMILES： C1(NCC#CC)=NC=C(Br)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 514.2±50.0 °C(Predicted)
• pka: 0.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-

Comprehensive Overview of 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- (CAS No. 1866322-24-8)

In the realm of organic chemistry and pharmaceutical research, 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- (CAS No. 1866322-24-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and functionalized with a bromo substituent and a butynylamino group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and agrochemical development.

The molecular structure of 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- features a 5-bromo substitution on the pyridine ring, which enhances its reactivity in cross-coupling reactions, a topic widely searched in academic and industrial forums. The presence of the 2-butyn-1-ylamino moiety further expands its applicability in click chemistry, a trending area in modern synthetic methodologies. These attributes make it a valuable building block for constructing complex molecules, aligning with the growing demand for highly functionalized heterocycles in medicinal chemistry.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)-. Machine learning models often rely on such structurally diverse intermediates to predict bioactive molecules, a topic frequently queried in search engines. Its CAS No. 1866322-24-8 is commonly referenced in patent literature and chemical databases, underscoring its relevance in intellectual property and R&D workflows. Additionally, the compound’s potential role in green chemistry initiatives—such as catalyst design and solvent-free reactions—resonates with sustainability-focused research trends.

From a spectroscopic perspective, 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- exhibits distinct NMR and IR signatures, making it identifiable in analytical workflows. Researchers frequently search for spectral data interpretation of such compounds to validate synthetic outcomes. Its thermal stability and solubility profile also make it suitable for high-throughput screening, a critical step in pharmaceutical development pipelines.

In conclusion, 4-Pyridinecarboxylic acid, 5-bromo-2-(2-butyn-1-ylamino)- (CAS No. 1866322-24-8) represents a multifaceted compound with broad implications across scientific disciplines. Its alignment with cutting-edge research trends—such as AI-assisted synthesis, heterocyclic chemistry, and sustainable methodologies—ensures its continued prominence in both academic and industrial settings. As innovation in chemical sciences progresses, this compound is poised to play a pivotal role in shaping future breakthroughs.